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Compound of Interest

Compound Name: (Z)-3-Iodoacrylic acid

CAS No.: 6214-35-3

Cat. No.: B1298675

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of (Z)-3-Iodoacrylic Acid

Introduction
(Z)-3-Iodoacrylic acid is a halogenated α,β-unsaturated carboxylic acid that serves as a

valuable and versatile building block in modern organic synthesis. Its strategic combination of

three distinct functional groups—a vinyl iodide, a cis-configured alkene, and a carboxylic acid—

makes it a key precursor for the construction of complex molecular architectures. For

researchers in medicinal chemistry and drug development, compounds like (Z)-3-Iodoacrylic
acid are instrumental in creating novel heterocyclic frameworks and facilitating structure-

activity relationship (SAR) studies through cross-coupling reactions.[1] Understanding its core

physical properties is not merely an academic exercise; it is a prerequisite for its effective

handling, reaction optimization, and the rational design of synthetic pathways. This guide

provides a detailed examination of these properties, grounded in established analytical

techniques, to empower researchers in leveraging this potent synthetic intermediate.

Section 1: Core Physical and Chemical Properties
The fundamental identity and physical state of (Z)-3-Iodoacrylic acid are summarized below.

This data is critical for procurement, storage, and stoichiometric calculations.
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Property Value Source(s)

IUPAC Name (2Z)-3-Iodoprop-2-enoic acid [2]

Synonyms cis-3-Iodoacrylic acid [3][4]

CAS Number 6214-35-3 [2][3][4][5]

Molecular Formula C₃H₃IO₂ [2][3]

Molecular Weight 197.96 g/mol [4][5]

Physical Form
White to light yellow crystalline

solid/powder
[4][5]

Melting Point 65 °C [4]

Boiling Point
Data not available; likely to

decompose upon heating.

Purity (Typical) ≥95% [5]

Molecular Structure
The spatial arrangement of atoms dictates the molecule's reactivity and interactions. The Z-

configuration (from the German zusammen, meaning "together") indicates that the highest

priority substituents on each carbon of the double bond, in this case, the iodine and the

carboxylic acid group, are on the same side.

Caption: 2D representation of (Z)-3-Iodoacrylic acid.

Section 2: Acidity and Solubility Profile
Aqueous Acidity (pKa)
The pKa is a critical parameter that governs the ionization state of the molecule in aqueous

media, profoundly influencing its solubility, reactivity, and biological interactions. While a

specific experimental pKa value for (Z)-3-Iodoacrylic acid is not readily available in public

databases, we can make an expert estimation based on its molecular structure.
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The parent molecule, acrylic acid, has a pKa of approximately 4.25. The presence of an iodine

atom at the β-position introduces a mild electron-withdrawing inductive effect. This effect helps

to stabilize the resulting carboxylate anion upon deprotonation, thereby increasing the acidity of

the molecule. Consequently, the pKa of (Z)-3-Iodoacrylic acid is expected to be slightly lower

than 4.25. For any application where pH is critical, such as in biological assays or pH-

dependent reactions, an experimental determination is strongly recommended.

Solubility
Quantitative solubility data is not widely reported. However, the molecule's structural features

allow for a qualitative assessment:

Polar Solvents: As a polar organic molecule containing a hydrogen-bond-donating and -

accepting carboxylic acid group, (Z)-3-Iodoacrylic acid is expected to be soluble in polar

organic solvents such as methanol, ethanol, DMSO, and THF.

Aqueous Solubility: Its solubility in water is likely limited but will increase significantly at pH

values above its pKa, as the deprotonated and highly polar carboxylate anion is formed. A

related poly-zinc complex is noted to be insoluble in water but soluble in aqueous ammonia,

where the basic conditions would form the soluble carboxylate.[6]

Non-polar Solvents: Solubility is expected to be low in non-polar solvents like hexanes or

toluene.

Section 3: Spectroscopic and Structural
Characterization
Confirming the identity, purity, and stereochemistry of (Z)-3-Iodoacrylic acid is paramount.

This is achieved through a combination of spectroscopic techniques, each providing a unique

piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise structure and stereochemistry of this

molecule.[1]

¹H NMR:
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Carboxylic Acid Proton (-COOH): A broad singlet, typically observed far downfield (>10

ppm), which will readily exchange with D₂O.

Vinyl Protons (-CH=CH-): Two signals will be present. Due to the electronegativity of the

adjacent iodine and carbonyl group, they will appear in the alkene region (typically 6-8

ppm). They will appear as a pair of doublets due to coupling to each other.

Causality & Trustworthiness: The definitive proof of the Z-stereochemistry lies in the

magnitude of the vicinal coupling constant (³JH-H) between these two vinyl protons. For

cis-alkenes, this value is typically in the range of 7-12 Hz. Its trans counterpart, (E)-3-

Iodoacrylic acid, would exhibit a much larger coupling constant (typically 13-18 Hz). This

single parameter provides an unambiguous and self-validating confirmation of the double

bond geometry.

¹³C NMR:

A standard proton-decoupled ¹³C NMR spectrum will show three distinct signals

corresponding to the three carbon atoms in unique electronic environments.[7]

Carbonyl Carbon (-COOH): The least shielded carbon, appearing furthest downfield,

typically in the 165-175 ppm range.[8]

Vinylic Carbons (-CH=CH-): Two signals in the alkene region (~100-140 ppm). The carbon

atom bonded to the iodine (C-I) will be significantly shielded compared to a typical vinylic

carbon due to the "heavy atom effect."

Infrared (IR) Spectroscopy
IR spectroscopy is used to confirm the presence of key functional groups.[9]

O-H Stretch (Carboxylic Acid): A very broad and strong absorption band from approximately

2500-3300 cm⁻¹, which is characteristic of the hydrogen-bonded O-H group in a carboxylic

acid dimer.

C=O Stretch (Carbonyl): A very strong, sharp absorption band around 1680-1710 cm⁻¹. The

conjugation with the C=C double bond shifts this to a slightly lower wavenumber compared

to a saturated carboxylic acid.
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C=C Stretch (Alkene): A medium intensity absorption around 1600-1640 cm⁻¹.

C-I Stretch (Carbon-Iodine): A weak absorption in the fingerprint region, typically found at

500-600 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and can provide fragmentation information.

Molecular Ion Peak ([M]⁺): In techniques like electron ionization (EI), a peak corresponding

to the molecular weight (m/z ≈ 198) should be observable.[10]

Isotopic Pattern: The presence of iodine (¹²⁷I is 100% abundant) simplifies the isotopic

pattern.

Key Fragments: Common fragmentation pathways include the loss of the carboxyl group (-

COOH, 45 Da) and the loss of the iodine atom (-I, 127 Da).

Section 4: Experimental Methodologies
The following protocols describe standard, reliable methods for determining key physical

properties.

Workflow for Spectroscopic Identity Confirmation
This workflow ensures a systematic and definitive confirmation of the material's identity and

stereochemistry.
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Identity & Purity Verification

Key Validation Checks

Obtain Sample of
(Z)-3-Iodoacrylic Acid

Mass Spectrometry (MS)
Step 1

Infrared (IR) Spectroscopy
Step 2

Check for m/z ≈ 198
(Molecular Weight)

¹H & ¹³C NMR Spectroscopy
Step 3

Confirm -COOH and C=O
functional groups

Structure Confirmed
Step 4

Confirm Z-stereochemistry
via ³J coupling (7-12 Hz)

Click to download full resolution via product page

Caption: Logical workflow for the definitive structural confirmation of (Z)-3-Iodoacrylic acid.

Protocol: Melting Point Determination
This method provides a sharp melting range for pure substances, with impurities causing

depression and broadening of this range.

Preparation: Ensure the (Z)-3-Iodoacrylic acid sample is completely dry and finely

powdered.

Capillary Loading: Tightly pack a small amount of the sample into a capillary tube to a height

of 2-3 mm.

Instrumentation: Place the capillary tube into a calibrated digital melting point apparatus.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1298675/docs?utm_src=pdf-body-img#z-3-iodoacrylic-acid-physical-properties
https://www.benchchem.com/product/b1298675/docs?utm_src=pdf-body#z-3-iodoacrylic-acid-physical-properties
https://www.benchchem.com/product/b1298675/docs?utm_src=pdf-body#z-3-iodoacrylic-acid-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measurement: Heat the sample rapidly to about 15-20 °C below the expected melting point

(65 °C). Then, decrease the heating rate to 1-2 °C per minute.

Observation: Record the temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂).

Validation: A pure sample will have a sharp melting range (T₂ - T₁ < 2 °C). The observed

range should be consistent with the literature value (approx. 65 °C).

Protocol: pKa Determination via Potentiometric Titration
This classic method reliably determines the pKa by measuring pH changes upon addition of a

titrant.

Solution Preparation: Accurately weigh approximately 0.1 mmol of (Z)-3-Iodoacrylic acid
and dissolve it in ~50 mL of deionized, CO₂-free water. Gentle warming may be required.

Titration Setup: Place the solution in a jacketed beaker maintained at 25 °C. Introduce a

calibrated pH electrode and a magnetic stirrer.

Titration: Slowly titrate the solution with a standardized solution of a strong base (e.g., 0.1 M

NaOH), recording the pH after each incremental addition of titrant.

Data Analysis: Plot the pH (y-axis) versus the volume of NaOH added (x-axis) to generate a

titration curve.

pKa Determination: The pKa is the pH at the half-equivalence point (the point where half of

the acid has been neutralized). This can also be determined more accurately from the

maximum of the first derivative of the titration curve.

Section 5: Stability and Handling
As a reactive chemical intermediate, proper storage and handling are essential for maintaining

its integrity and ensuring laboratory safety.

Storage: The compound should be stored in a tightly sealed container in a refrigerator (2-8

°C), protected from light and moisture.[4][5]
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Stability: (Z)-3-Iodoacrylic acid is the kinetically favored product of certain syntheses and

can be susceptible to isomerization to the more thermodynamically stable (E)-isomer under

thermal, photochemical, or catalytic conditions.[1]

Safety: The compound is classified as corrosive and causes severe skin burns and eye

damage (GHS Hazard statement H314).[5] It may also be harmful if swallowed, in contact

with skin, or inhaled.[2] All handling should be performed in a well-ventilated fume hood

using appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Conclusion
(Z)-3-Iodoacrylic acid is a synthetic intermediate defined by a precise set of physical

properties. Its solid nature, moderate melting point, and expected acidity are foundational to its

practical application. The definitive confirmation of its structure, and particularly its crucial Z-

stereochemistry, relies on a logical application of modern spectroscopic methods, with ¹H NMR

providing the most unambiguous evidence through proton-proton coupling constants. By

understanding and experimentally verifying these core characteristics, researchers and drug

development professionals can confidently and safely employ this versatile building block in the

synthesis of novel and impactful molecules.
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3-iodoacrylic-acid-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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